Cas no 886958-76-5 (N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide)

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide structure
886958-76-5 structure
Product Name:N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide
CAS No:886958-76-5
MF:C24H25N3O3S3
MW:499.668601751328
CID:5483702
Update Time:2025-07-09

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-4-(diethylsulfamoyl)benzamide
    • N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide
    • Inchi: 1S/C24H25N3O3S3/c1-5-27(6-2)33(29,30)18-13-11-17(12-14-18)22(28)26-24-21(15(3)16(4)31-24)23-25-19-9-7-8-10-20(19)32-23/h7-14H,5-6H2,1-4H3,(H,26,28)
    • InChI Key: BDELHCZVSVMUMV-UHFFFAOYSA-N
    • SMILES: C(NC1SC(C)=C(C)C=1C1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide Pricemore >>

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Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide

Compound CAS No. 886958-76-5: N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide

The compound with CAS No. 886958-76-5, named N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and features a combination of heterocyclic rings and functional groups that confer unique chemical properties. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-4-(diethylsulfamoyl)benzamide is characterized by a benzamide core with substituents that include a 1,3-benzothiazole group and a dimethylthiophene moiety. These substituents contribute to the compound's stability and reactivity. The presence of the diethylsulfamoyl group further enhances its functionality, making it a promising candidate for use in advanced chemical systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed novel synthetic strategies to optimize its production process, ensuring high yield and purity. The compound has been subjected to various spectroscopic analyses, including NMR and IR spectroscopy, to confirm its structural integrity. These studies have provided valuable insights into its electronic properties and intermolecular interactions.

In terms of applications, N-3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl-based compounds have shown potential in the development of new drugs targeting specific biological pathways. For instance, studies have indicated that this compound may exhibit anti-inflammatory or antioxidant properties due to its unique chemical composition. Additionally, its ability to form stable complexes with metal ions suggests its utility in catalysis and material synthesis.

The integration of cutting-edge computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These findings have paved the way for the design of more efficient derivatives with tailored properties.

Moreover, the environmental impact of N-[4-(diethylsulfamoyl)benzoyl]-3-(1,3-benzothiazolium) compounds has been a topic of recent interest. Researchers are exploring sustainable methods for their synthesis and disposal to minimize ecological footprint. This focus on green chemistry aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, N-[4-(diethylsulfamoyl)benzoyl]-3-(1H-benzotriazolium) compounds like CAS No. 886958–76–5 represent a significant advancement in modern organic chemistry. Their versatile structure and promising applications make them a subject of ongoing research across multiple disciplines. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in both academic and industrial settings.

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